5-(Methylsulfonyl)-2-nitropyridine

• Molecular Formula: C6H6N2O4S
• Molecular Weight: 202.19 g/mol
• IUPAC Name: 5-methylsulfonyl-2-nitropyridine
• InChI: InChI=1S/C6H6N2O4S/c1-13(11,12)5-2-3-6(7-4-5)8(9)10/h2-4H,1H3
• InChI Key: IITUTZAGIVPTQC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CN=C(C=C1)[N+](=O)[O-]

Description

5-(Methylsulfonyl)-2-nitropyridine is a useful research compound. Its molecular formula is C6H6N2O4S and its molecular weight is 202.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 117a (260 mg, 0.5 mmol) in acetic acid (15 mL) was added H2O2 (aq. 30%) (7.5 mL) and the reaction mixture was stirred overnight at 25° C. The reaction solution was poured into water and extracted with EtOAC and concentrated to a pale yellow liquid, purified by silica gel with (EtOAC/PE:1:3) to give 117b (2 g, 86%). MS: [M+H]+ 203.